Cas no 118779-78-5 ((4-pyrrolidin-1-ylpyrimidin-2-yl)methanol)

• Product Name: (4-pyrrolidin-1-ylpyrimidin-2-yl)methanol
• CAS No: 118779-78-5
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 1208225
• PubChem ID: 14306155
• Update Time: 2025-04-20

(4-pyrrolidin-1-ylpyrimidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-pyrrolidin-1-ylpyrimidin-2-yl)methanol
• [4-(Pyrrolidin-1-yl)pyrimidin-2-yl]methanol
• 2-pyrimidinemethanol, 4-(1-pyrrolidinyl)-
• LogP
• DB-057954
• AKOS040793049
• 118779-78-5
• SCHEMBL10566742

• Inchi： 1S/C9H13N3O/c13-7-8-10-4-3-9(11-8)12-5-1-2-6-12/h3-4,13H,1-2,5-7H2
• InChI Key： ITKOJAUYZRYQFZ-UHFFFAOYSA-N
• SMILES： OCC1=NC=CC(=N1)N1CCCC1

Computed Properties

• Exact Mass: 179.10599
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• PSA: 49.25